Cas no 1092343-86-6 ((E)-[(3-methoxyphenyl)methoxy]({4-[4-(trifluoromethyl)pyridin-2-yl]phenyl}methylidene)amine)

• Product Name: (E)-[(3-methoxyphenyl)methoxy]({4-[4-(trifluoromethyl)pyridin-2-yl]phenyl}methylidene)amine
• CAS No: 1092343-86-6
• MF: C₂₁H₁₇F₃N₂O₂
• MW: 386.367095708847
• CID: 5176404
• Update Time: 2025-07-09

(E)-[(3-methoxyphenyl)methoxy]({4-[4-(trifluoromethyl)pyridin-2-yl]phenyl}methylidene)amine Chemical and Physical Properties

Names and Identifiers

• (E)-[(3-methoxyphenyl)methoxy]({4-[4-(trifluoromethyl)pyridin-2-yl]phenyl}methylidene)amine

• Inchi： 1S/C21H17F3N2O2/c1-27-19-4-2-3-16(11-19)14-28-26-13-15-5-7-17(8-6-15)20-12-18(9-10-25-20)21(22,23)24/h2-13H,14H2,1H3
• InChI Key： MVTDQORWKMWNCL-UHFFFAOYSA-N
• SMILES： C(=NOCC1=CC=CC(OC)=C1)C1=CC=C(C2=NC=CC(C(F)(F)F)=C2)C=C1

Additional information on (E)-[(3-methoxyphenyl)methoxy]({4-[4-(trifluoromethyl)pyridin-2-yl]phenyl}methylidene)amine

Comprehensive Overview of (E)-[(3-methoxyphenyl)methoxy]({4-[4-(trifluoromethyl)pyridin-2-yl]phenyl}methylidene)amine (CAS No. 1092343-86-6)

The compound (E)-[(3-methoxyphenyl)methoxy]({4-[4-(trifluoromethyl)pyridin-2-yl]phenyl}methylidene)amine, identified by CAS No. 1092343-86-6, is a specialized organic molecule with a unique structural framework. Its chemical architecture combines a 3-methoxyphenyl moiety, a trifluoromethylpyridine unit, and an imine linkage, making it a subject of interest in pharmaceutical and agrochemical research. The presence of the trifluoromethyl group enhances its metabolic stability and bioavailability, traits highly sought after in drug discovery.

In recent years, the demand for fluorinated compounds like 1092343-86-6 has surged due to their applications in medicinal chemistry. Researchers are particularly intrigued by its potential as a kinase inhibitor or receptor modulator, given the rising popularity of targeted therapies in oncology and autoimmune diseases. The pyridine and methoxybenzene segments contribute to its ability to interact with biological targets, aligning with current trends in fragment-based drug design.

The synthesis of (E)-[(3-methoxyphenyl)methoxy]({4-[4-(trifluoromethyl)pyridin-2-yl]phenyl}methylidene)amine typically involves multi-step organic reactions, including condensation and cross-coupling methodologies. Advanced techniques like HPLC purification and NMR characterization ensure high purity, critical for preclinical studies. Its lipophilicity and hydrogen-bonding capacity make it a candidate for optimizing blood-brain barrier penetration, a hot topic in neurodegenerative disease research.

From an industrial perspective, CAS No. 1092343-86-6 is often explored for crop protection applications. The trifluoromethylpyridine moiety is known to enhance pesticidal activity, addressing global concerns about sustainable agriculture and resistance management. This aligns with frequent searches on "green chemistry in agrochemicals" and "next-generation pesticides."

Environmental and regulatory considerations for 1092343-86-6 emphasize its biodegradability profile. As the industry shifts toward EPA-compliant solutions, this compound’s low ecotoxicity data positions it favorably. Discussions on "safe chemical alternatives" and "PFAS replacements" further highlight its relevance in contemporary debates.

In summary, (E)-[(3-methoxyphenyl)methoxy]({4-[4-(trifluoromethyl)pyridin-2-yl]phenyl}methylidene)amine represents a versatile scaffold bridging drug development and agrochemical innovation. Its structural tunability and functional group diversity cater to evolving scientific needs, ensuring its prominence in future research pipelines.